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Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

Cat. No.: B045642

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 5-
Formyl-8-hydroxycarbostyril, a compound requiring careful handling due to its potential
hazards. Adherence to these procedures is critical for ensuring personnel safety and
environmental protection. The following information is synthesized from safety data sheets of
structurally similar compounds and general best practices for laboratory chemical waste
management.

Chemical and Physical Properties

A summary of the known physical and chemical properties of related compounds is presented
below. This data is essential for understanding the substance's behavior and potential risks.
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Property Data
Physical State Solid, Crystalline
Appearance White, Beige, Pale yellow to Light green

C10H7NO2 (for 8-hydroxyquinoline-5-
carbaldehyde)

Molecular Formula

173.17 g/mol (for 8-hydroxyquinoline-5-
Molecular Weight g/mol ( yaroxyq

carbaldehyde)
Melting Point 71-74°C/159.8 - 165.2 °F
Boiling Point 267 °C/512.6 °F @ 752 mmHg
Toxic if swallowed, Causes skin irritation,
Causes serious eye damage, May cause an
Hazards allergic skin reaction, May cause respiratory

irritation, Very toxic to aquatic life with long

lasting effects.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with 5-Formyl-8-hydroxycarbostyril and its analogues
necessitate stringent safety protocols. The diagram below illustrates the relationship between
the identified hazards and the mandatory personal protective equipment.

Caption: Relationship between chemical hazards and required PPE.

Standard Operating Procedure for Disposal

Follow this step-by-step guide for the safe disposal of 5-Formyl-8-hydroxycarbostyril. This
procedure is designed to minimize exposure and prevent environmental contamination.

1. Pre-Disposal Preparation:

o Consult Safety Data Sheet (SDS): Always review the most current SDS for the specific
chemical you are using. While this guide is comprehensive, the SDS is the primary source of
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safety information.

Wear Appropriate PPE: Before handling the chemical, ensure you are wearing the correct
PPE as outlined in the diagram above: safety goggles, chemical-resistant gloves (nitrile or
neoprene), and a lab coat. If there is a risk of dust or aerosol generation, use a
NIOSH/MSHA-approved respirator.[1][3]

Work in a Ventilated Area: All handling of 5-Formyl-8-hydroxycarbostyril should be
conducted in a chemical fume hood to minimize inhalation exposure.[1][4]

. Waste Segregation and Collection:

Solid Waste:

o Collect uncontaminated solid 5-Formyl-8-hydroxycarbostyril and place it in a clearly
labeled, sealed container. The label should include the chemical name, concentration, and
hazard symbols.

o For grossly contaminated materials (e.g., paper towels, weigh boats), collect them in a
separate, sealed plastic bag and place them in the designated solid chemical waste
container.

Liquid Waste:

o If 5-Formyl-8-hydroxycarbostyril is in a solution, do not dispose of it down the drain.[4]

o Collect all liquid waste containing this compound in a compatible, leak-proof container. The
container must be clearly labeled with the chemical name, solvent, and approximate
concentration.

o Avoid mixing with incompatible waste streams. Consult your institution's chemical hygiene
plan for specific segregation requirements.

. Spill and Decontamination Procedures:

Minor Spills:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.fishersci.com/store/msds?partNumber=AC109300050&countryCode=US&language=en
https://www.benchchem.com/product/b045642?utm_src=pdf-body
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20H0021%20MSDS.pdf
https://www.benchchem.com/product/b045642?utm_src=pdf-body
https://www.benchchem.com/product/b045642?utm_src=pdf-body
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20H0021%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o For small spills of solid material, carefully sweep it up to avoid creating dust and place it in
the designated solid waste container.[3]

o Clean the affected area with an appropriate solvent (e.g., ethanol or acetone) and then
wash with soap and water. Collect all cleaning materials as hazardous waste.

e Major Spills:
o Evacuate the immediate area and alert your supervisor and institutional safety officer.
o Follow your institution's emergency procedures for chemical spills.

4. Final Disposal:

o Storage: Store waste containers in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.

» Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the chemical waste.

o Regulatory Compliance: All disposal must be carried out in accordance with local, state, and
federal regulations. Dispose of the contents and container to an approved waste disposal
plant.[1][3][5]

Experimental Workflow for Handling and Disposal

The following diagram outlines the standard workflow for a laboratory experiment involving 5-
Formyl-8-hydroxycarbostyril, from preparation to final waste disposal.

Caption: Standard laboratory workflow for hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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